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Compound of Interest

Compound Name: Selnofiast calcium

Cat. No.: B15610817

Disclaimer: A specific Safety Data Sheet (SDS) for Selnoflast calcium is not publicly available.
This guidance is based on general safety protocols for handling potentially water-reactive and
hazardous solid chemical compounds in a research laboratory setting. Researchers must
always consult with their institution's Environmental Health and Safety (EHS) department for a
full risk assessment before handling any new chemical.

Selnoflast is an orally active, potent, selective, and reversible small molecule NLRP3
inflammasome inhibitor.[1][2][3] The calcium salt form is available for research purposes.[1]
Given the lack of specific safety data, a cautious approach assuming potential reactivity and
toxicity is mandatory.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against chemical exposure. The following table
summarizes the recommended PPE for handling Selnoflast calcium.
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Body Part

Personal Protective
Equipment

Specifications and Use
Cases

Eyes/Face

Safety Goggles and Face
Shield

Always wear chemical splash
goggles. A face shield is
required when there is a risk of
explosion, splash, or highly

exothermic reaction.[4]

Hands

Chemical-Resistant Gloves

Nitrile gloves are suitable for
incidental contact with small
quantities.[4][5] For larger
quantities or prolonged
handling, heavier chemical-
resistant gloves (e.g.,
neoprene) or double gloving is
recommended.[5] Always
inspect gloves before use and
dispose of them properly after

handling.

Body

Flame-Resistant Laboratory
Coat

A flame-resistant lab coat (e.qg.,
Nomex) must be worn, fully
buttoned, to protect against
potential ignition of reactive

materials.[4][5]

Clothing

Full-Length Pants and Closed-

Toe Shoes

Wear long pants and closed-
toe, solid-top shoes to ensure

no skin is exposed.[4][5]

Respiratory

NIOSH-Approved Respirator

Use a NIOSH-approved
respirator if there is a risk of
inhaling dust, especially when
handling the powder outside of
a certified fume hood or glove

box.
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Operational Plan: Safe Handling Workflow

Handling of Selnoflast calcium, assumed to be a potentially reactive solid, requires a
controlled environment to prevent contact with moisture and to contain any potential hazards.
All work with open systems must be conducted within a properly functioning chemical fume
hood or a glove box under an inert atmosphere.[6][7]
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Workflow for Safe Handling of Selnoflast Calcium
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Figure 1: A generalized workflow for the safe handling of potentially reactive solid chemicals.
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Disposal Plan

All waste materials generated from handling Selnoflast calcium must be treated as hazardous

waste.[8]
Solid Waste:

o Collect all solid waste, including contaminated gloves, wipes, and weighing paper, in a
dedicated, clearly labeled hazardous waste container.

e Do not mix with other waste streams.[8]
Liquid Waste:

e If dissolved in a solvent, collect the solution in a compatible, sealed, and clearly labeled
hazardous waste container.

» Reaction mixtures containing Selnoflast calcium must be carefully quenched as part of the
experimental procedure before being collected for waste disposal.[9] If you are unsure how
to safely quench the reaction, consult your institution's EHS department.[9]

Empty Containers:

» Empty containers that held Selnoflast calcium should be treated as hazardous waste and
not be repurposed.[8][10]

» Do not attempt to rinse the container unless following a specific EHS-approved procedure for
decontamination.[9] The rinsate must be collected as hazardous waste.[8]

» Label the empty container with a hazardous waste tag and request pickup through your
institution's EHS department.[9]

Spill Cleanup:
¢ In case of a spill, do not use water or combustible materials like paper towels for cleanup.[8]

o Cover the spill with a non-combustible, inert material such as dry sand or powdered lime.[11]
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e Use non-sparking tools to collect the absorbed material and place it into a sealed container
for hazardous waste disposal.[8]

o Evacuate the area and contact your institution's EHS for any large or unmanageable spills.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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